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An In-depth Technical Guide to the Physical and Chemical Properties of Glyceryl Dimyristate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl dimyristate is a diacylglycerol (DAG) consisting of a glycerol backbone esterified with
two myristic acid chains. As a diglyceride, it exists in two primary isomeric forms: 1,2-
dimyristoyl-sn-glycerol and 1,3-dimyristoyl-glycerol. These isomers have distinct physical
properties and are utilized in different applications, particularly within the pharmaceutical and
cosmetic industries. 1,2-Diacylglycerols are recognized as important signaling molecules,
whereas 1,3-diacylglycerols are common intermediates in synthesis and metabolism.[1]

This technical guide provides a comprehensive overview of the chemical identity,
physicochemical properties, analytical protocols, and key applications of glyceryl dimyristate,
with a focus on its relevance to drug development and research.

Chemical Identity and Physical Properties

Glyceryl dimyristate is a saturated diacylglycerol.[2] Its properties are dictated by the 14-
carbon saturated fatty acid (myristic acid) chains and their position on the glycerol backbone.

Chemical and Physical Data
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Quantitative data for the two primary isomers of glyceryl dimyristate are summarized below.
Experimental data for properties such as density and boiling point are not readily available in
the cited literature, which is common for complex lipids that tend to decompose at high
temperatures.

Table 1: Chemical Identifiers for Glyceryl Dimyristate Isomers

Property 1,2-Dimyristoyl-sn-glycerol  1,3-Dimyristoyl-glycerol

) (2-hydroxy-3-
(S)-(2,3-dihydroxypropyl)
IUPAC Name ] tetradecanoyloxypropyl)
ditetradecanoate
tetradecanoate[3]

1,2-DMG, (S)-1,2-Dimyristin, 1,3-Dimyristin,
Synonyms

DMG[4] DG(14:0/0:0/14:0)[5]
CAS Number 60562-16-5[2][4] 7770-09-4[3][5]
Molecular Formula C31He00s5[2][4] C31He00s[3][5]
Molecular Weight 512.81 g/mol [2][4] 512.8 g/mol [5]
Appearance Powder, Crystalline Solid[4] Solid[6]

Table 2: Physicochemical Properties of Glyceryl Dimyristate Isomers

Property 1,2-Dimyristoyl-sn-glycerol  1,3-Dimyristoyl-glycerol

Melting Point 57-61 °C[2] Not available

Boiling Point 577.2+17.0 °C (Predicted)[2] Not available

Density Not available Not available
Solubility

The solubility of glyceryl dimyristate isomers in various common laboratory solvents is
presented below. These lipids are generally soluble in organic solvents and poorly soluble in
agueous solutions.
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Table 3: Solubility of Glyceryl Dimyristate Isomers

Solvent 1,2-Dimyristoyl-sn-glycerol 1,3-Dimyristoyl-glycerol
DMF 20 mg/ml 20 mg/ml[5]

DMSO 7 mg/ml 5 mg/ml[5]

Ethanol 30 mg/mi 30 mg/mi[5]

PBS (pH 7.2) 0.25 mg/ml 0.25 mg/ml[5]

Role in Drug Formulation and Delivery

Glyceryl dimyristate, particularly the 1,2-isomer, is a critical component in advanced drug
delivery systems, such as Lipid Nanoparticles (LNPs). The saturated myristoyl chains enhance
the rigidity and stability of the lipid bilayer, which is essential for protecting encapsulated
therapeutic agents like mMRNA and ensuring their targeted release.
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Reactants: Acid Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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